Cas no 1315350-13-0 (Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinate)

• Product Name: Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinate
• CAS No: 1315350-13-0
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• CID: 3163625
• PubChem ID: 45786415
• Update Time: 2025-04-21

Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinate Chemical and Physical Properties

Names and Identifiers

• starbld0017887
• AB43441
• ETHYL PYRIDINE-2-BORONIC ACID PINACOL ESTER-5-CARBOXYLATE
• AKOS015942597
• 1315350-13-0
• ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxylate
• 5-(ETHOXYCARBONYL)PYRIDINE-2-BORONIC ACID PINACOL ESTER
• ETHYL 6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NICOTINATE
• CS-30913
• Ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)nicotinate

• MDL： MFCD08063030
• Inchi： 1S/C14H20BNO4/c1-6-18-12(17)10-7-8-11(16-9-10)15-19-13(2,3)14(4,5)20-15/h7-9H,6H2,1-5H3
• InChI Key： YAEYMEUZVCLSHP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OCC)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.1485383Da
• Monoisotopic Mass: 277.1485383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7Ų